4-Chlorothiobenzamide
Cat. No. B1225484
Key on ui cas rn:
2521-24-6
M. Wt: 171.65 g/mol
InChI Key: OKPUICCJRDBRJT-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US04544759
Procedure details
A mixture of 55.03 g of 4-chlorobenzonitrile, 75.13 g of thioacetamide and 600 ml of dimethylformamide was saturated with dry hydrogen chloride gas while being chilled in an ice bath. The mixture was then distilled slowly on an oil bath at 100° C. When the liquid had been removed, aqueous sodium bicarbonate was added. The solid was collected and recrystallized from toluene, giving 48.35 g of 4-chlorothiobenzamide as yellow crystals.
Identifiers
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REACTION_CXSMILES
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[Cl:1][C:2]1[CH:9]=[CH:8][C:5]([C:6]#[N:7])=[CH:4][CH:3]=1.C(N)(=[S:12])C.Cl>CN(C)C=O>[Cl:1][C:2]1[CH:9]=[CH:8][C:5]([C:6]([NH2:7])=[S:12])=[CH:4][CH:3]=1
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Inputs
Step One
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Name
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Quantity
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55.03 g
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Type
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reactant
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Smiles
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ClC1=CC=C(C#N)C=C1
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Name
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Quantity
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75.13 g
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Type
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reactant
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Smiles
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C(C)(=S)N
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Name
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Quantity
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600 mL
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Type
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solvent
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Smiles
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CN(C=O)C
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Step Two
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Name
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Quantity
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0 (± 1) mol
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Type
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reactant
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Smiles
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Cl
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Conditions
Other
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Conditions are dynamic
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1
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Details
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See reaction.notes.procedure_details.
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Workups
TEMPERATURE
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Type
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TEMPERATURE
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Details
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while being chilled in an ice bath
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DISTILLATION
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Type
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DISTILLATION
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Details
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The mixture was then distilled slowly on an oil bath at 100° C
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CUSTOM
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Type
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CUSTOM
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Details
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When the liquid had been removed
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ADDITION
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Type
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ADDITION
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Details
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aqueous sodium bicarbonate was added
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CUSTOM
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Type
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CUSTOM
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Details
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The solid was collected
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CUSTOM
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Type
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CUSTOM
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Details
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recrystallized from toluene
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Outcomes
Product
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Name
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|
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Type
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product
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Smiles
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ClC1=CC=C(C(=S)N)C=C1
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Measurements
| Type | Value | Analysis |
|---|---|---|
| AMOUNT: MASS | 48.35 g | |
| YIELD: CALCULATEDPERCENTYIELD | 70.4% |
Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
